![molecular formula C14H14O B1512076 (3-Methyl-[1,1'-biphenyl]-4-yl)methanol](/img/structure/B1512076.png)
(3-Methyl-[1,1'-biphenyl]-4-yl)methanol
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Description
(3-Methyl-[1,1'-biphenyl]-4-yl)methanol is a useful research compound. Its molecular formula is C14H14O and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Properties and Structure
The compound has the molecular formula C14H14O and a molecular weight of approximately 198.26 g/mol. Its structure features a biphenyl core with a methyl group at the 3' position and a hydroxymethyl group attached to one of the phenyl rings. This unique configuration contributes to its reactivity and potential applications.
Applications Overview
Field | Application |
---|---|
Chemistry | Building block for complex organic synthesis. |
Biology | Investigated for biological activity and interactions with biomolecules. |
Medicine | Potential therapeutic properties, including anti-inflammatory and antimicrobial effects. |
Materials Science | Used in the development of specialty chemicals and polymers. |
Chemistry
In synthetic organic chemistry, (3-Methyl-[1,1'-biphenyl]-4-yl)methanol serves as a crucial intermediate for creating more complex molecules. Its biphenyl structure allows it to participate in various reactions, such as:
- Esterification : The compound can be converted into esters, enhancing its utility in organic synthesis.
- Electrophilic Substitution : The presence of the methyl group facilitates electrophilic aromatic substitution reactions, making it a versatile building block for further functionalization.
Biology
Research into the biological activity of this compound is ongoing. Preliminary studies suggest that similar biphenyl compounds exhibit:
- Antimicrobial Activity : Potential applications in developing new antimicrobial agents.
- Anti-inflammatory Effects : Investigated for its ability to modulate inflammatory pathways.
Medicine
The compound's potential therapeutic properties are being explored in various medical contexts:
- Drug Development : Its structural characteristics may contribute to the design of new pharmaceuticals targeting specific biological pathways.
- Safety Evaluations : Ongoing studies assess its safety profile for potential use in consumer products.
Materials Science
In materials science, this compound is utilized for:
- Polymer Production : Its reactivity allows for incorporation into polymers with desirable mechanical and thermal properties.
- Specialty Chemicals : Used in producing solvents and additives that enhance product performance in industrial applications.
Case Study 1: Synthesis of Derivatives
A study demonstrated the synthesis of various derivatives from this compound through esterification reactions. The resulting esters exhibited enhanced solubility and reactivity compared to their parent alcohols, indicating potential for further exploration in pharmaceutical applications .
Properties
Molecular Formula |
C14H14O |
---|---|
Molecular Weight |
198.26 g/mol |
IUPAC Name |
(2-methyl-4-phenylphenyl)methanol |
InChI |
InChI=1S/C14H14O/c1-11-9-13(7-8-14(11)10-15)12-5-3-2-4-6-12/h2-9,15H,10H2,1H3 |
InChI Key |
MVILTXHBRVVOMU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC=CC=C2)CO |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.